Cas no 51964-23-9 (3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione)

3-(4-Chlorophenyl)-1,3-thiazolane-2,4-dione is a heterocyclic compound featuring a thiazolidine-2,4-dione core substituted with a 4-chlorophenyl group at the 3-position. This structure is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, particularly in the development of antidiabetic and anti-inflammatory agents. The presence of the chlorophenyl moiety enhances lipophilicity, which may improve membrane permeability and pharmacokinetic properties. The thiazolidine-2,4-dione ring is known for its role in modulating peroxisome proliferator-activated receptors (PPARs), making this compound a valuable intermediate in drug discovery. Its synthetic versatility allows for further functionalization, enabling structure-activity relationship studies.

3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione structure

51964-23-9 structure

Product Name:3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione

CAS No:51964-23-9

MF:C₉H₆ClNO₂S

MW:227.667439937592

MDL:MFCD00104769

CID:3057315

PubChem ID:1241604

Update Time:2025-06-07

3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione
- DTXSID701274243
- CCG-13142
- CBMicro_021285
- STK347051
- 3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione
- AKOS000268039
- SR-01000415485
- BIM-0021139.P001
- SCHEMBL6293045
- CS-0116950
- EU-0069660
- SR-01000415485-1
- 3-(4-Chlorophenyl)-2,4-thiazolidinedione
- MFCD00104769
- 51964-23-9
- 11L-546S
- MDL： MFCD00104769
- Inchi： 1S/C9H6ClNO2S/c10-6-1-3-7(4-2-6)11-8(12)5-14-9(11)13/h1-4H,5H2
- InChI Key： KSBJKLRNVMFMKE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(=O)SCC1=O

Computed Properties

Exact Mass: 226.9807773Da
Monoisotopic Mass: 226.9807773Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 62.7Å²

3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB340394-100 mg	3-(4-Chlorophenyl)-1,3-thiazolane-2,4-dione; .	51964-23-9		100mg	€208.80	2023-04-26
Chemenu	CM561521-1g	3-(4-Chlorophenyl)-1,3-thiazolidine-2,4-dione	51964-23-9	95%+	1g	$367	2024-07-15
abcr	AB340394-100mg	3-(4-Chlorophenyl)-1,3-thiazolane-2,4-dione; .	51964-23-9		100mg	€283.50	2025-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1187590-1g	3-(4-Chlorophenyl)-1,3-thiazolidine-2,4-dione	51964-23-9	90%	1g	￥2387.00	2024-05-10

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione

3-(4-Chlorophenyl)-1,3-thiazolane-2,4-dione: A Comprehensive Overview

3-(4-Chlorophenyl)-1,3-thiazolane-2,4-dione, with the CAS No. 51964-23-9, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-diabetic, anti-inflammatory, and anti-cancer properties. The unique structure of 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione makes it an interesting candidate for various therapeutic applications.

The chemical structure of 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione consists of a thiazolidine ring fused with a dione moiety and substituted with a 4-chlorophenyl group. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activities. The presence of the chlorophenyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability.

Recent studies have highlighted the potential of 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione in various therapeutic areas. One notable application is in the treatment of diabetes. Thiazolidinediones are known to act as peroxisome proliferator-activated receptor gamma (PPARγ) agonists, which play a crucial role in glucose metabolism and insulin sensitivity. Research has shown that 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione can effectively activate PPARγ receptors, thereby improving insulin sensitivity and reducing blood glucose levels in diabetic models.

In addition to its anti-diabetic properties, 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione has also demonstrated promising anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have shown that 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage. This makes it a potential candidate for the development of anti-inflammatory drugs.

The anti-cancer properties of 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione have also been extensively studied. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Research has shown that 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione can induce apoptosis (programmed cell death) in various cancer cell lines. It has been found to inhibit the proliferation of cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. For instance, it can downregulate the expression of Bcl-2 family proteins and activate caspase enzymes, leading to apoptosis.

The pharmacokinetic properties of 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione are also important considerations for its therapeutic applications. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for oral administration in clinical settings. Additionally, its low toxicity profile further enhances its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione in various therapeutic indications. Preliminary results from these trials have been promising, with the compound showing significant improvements in patient outcomes without major adverse effects. These findings underscore the potential of 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione as a novel therapeutic agent.

In conclusion, 3-(4-chlorophenyl)-1,3-thiazolane-2,4-dione, with its unique chemical structure and diverse biological activities, holds great promise in the field of medicinal chemistry and pharmaceutical research. Its potential applications in treating diabetes, inflammation, and cancer make it an exciting candidate for further development and clinical trials. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.